Cas no 537018-21-6 ({1-(2-methylphenyl)methyl-1H-1,3-benzodiazol-2-yl}methanol)

• Product Name: {1-(2-methylphenyl)methyl-1H-1,3-benzodiazol-2-yl}methanol
• CAS No: 537018-21-6
• MF: C₁₆H₁₆N₂O
• MW: 252.311043739319
• CID: 6196679
• PubChem ID: 949865
• Update Time: 2025-05-20

{1-(2-methylphenyl)methyl-1H-1,3-benzodiazol-2-yl}methanol Chemical and Physical Properties

Names and Identifiers

• {1-(2-methylphenyl)methyl-1H-1,3-benzodiazol-2-yl}methanol
• Z25755797
• [1-(2-Methyl-benzyl)-1H-benzoimidazol-2-yl]- methanol
• UCB-6786
• {1-[(2-methylphenyl)methyl]-1H-1,3-benzodiazol-2-yl}methanol
• Oprea1_362049
• (1-(2-methylbenzyl)-1H-benzo[d]imidazol-2-yl)methanol
• AKOS000272166
• [1-(2-methylbenzyl)-1H-benzimidazol-2-yl]methanol
• AE-848/41378364
• F1221-0041
• 537018-21-6
• CCG-118128
• BB 0241961
• [1-[(2-methylphenyl)methyl]benzimidazol-2-yl]methanol

• Inchi： 1S/C16H16N2O/c1-12-6-2-3-7-13(12)10-18-15-9-5-4-8-14(15)17-16(18)11-19/h2-9,19H,10-11H2,1H3
• InChI Key： FDWSLDWZHYNDAX-UHFFFAOYSA-N
• SMILES： OCC1=NC2C=CC=CC=2N1CC1C=CC=CC=1C

Computed Properties

• Exact Mass: 252.126263138g/mol
• Monoisotopic Mass: 252.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 38Ų

Experimental Properties

• Color/Form: Solid powder

{1-(2-methylphenyl)methyl-1H-1,3-benzodiazol-2-yl}methanol Security Information

• Signal Word：Warning
• Storage Condition：Dry, dark and store at 0-4℃ for short term (days to weeks) or -20℃ for long term (Store correctly 2-3years).

Additional information on {1-(2-methylphenyl)methyl-1H-1,3-benzodiazol-2-yl}methanol

Comprehensive Overview of {1-(2-methylphenyl)methyl-1H-1,3-benzodiazol-2-yl}methanol (CAS No. 537018-21-6)

{1-(2-methylphenyl)methyl-1H-1,3-benzodiazol-2-yl}methanol (CAS No. 537018-21-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This benzimidazole derivative is characterized by its unique molecular structure, which includes a 2-methylphenylmethyl group and a hydroxymethyl substituent on the benzodiazole ring. The compound's structural features make it a valuable intermediate in the synthesis of more complex molecules, particularly in drug discovery and development.

The growing interest in benzimidazole derivatives like {1-(2-methylphenyl)methyl-1H-1,3-benzodiazol-2-yl}methanol stems from their diverse biological activities. Researchers are particularly focused on exploring its potential as a building block for small-molecule therapeutics, given the increasing demand for novel treatments in areas such as oncology and infectious diseases. The compound's CAS number 537018-21-6 serves as a crucial identifier in scientific literature and patent applications, facilitating efficient information retrieval across global databases.

From a chemical perspective, {1-(2-methylphenyl)methyl-1H-1,3-benzodiazol-2-yl}methanol exhibits interesting properties that make it suitable for various synthetic applications. The presence of both aromatic and heterocyclic components in its structure contributes to its moderate polarity and good solubility in common organic solvents. These characteristics are particularly important when considering its use in medicinal chemistry applications, where solubility and bioavailability are critical factors.

The synthesis of {1-(2-methylphenyl)methyl-1H-1,3-benzodiazol-2-yl}methanol typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high yield and purity. Current research trends focus on developing more efficient synthetic routes to this compound, as evidenced by numerous publications referencing CAS 537018-21-6 in recent years. The compound's versatility as a synthetic intermediate has made it particularly valuable in the development of targeted therapies and precision medicine approaches.

In the pharmaceutical industry, compounds like {1-(2-methylphenyl)methyl-1H-1,3-benzodiazol-2-yl}methanol are increasingly important due to the growing emphasis on structure-activity relationship studies. The benzimidazole core is known to interact with various biological targets, making derivatives of this compound potential candidates for drug development. Researchers investigating CAS 537018-21-6 often focus on its potential as a scaffold for designing molecules with improved pharmacokinetic properties and target specificity.

The analytical characterization of {1-(2-methylphenyl)methyl-1H-1,3-benzodiazol-2-yl}methanol typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC analysis. These methods are essential for verifying the compound's identity and purity, particularly when it's used as a reference material in research settings. The precise analytical data associated with CAS 537018-21-6 is crucial for reproducibility in scientific studies and industrial applications.

Recent market trends indicate growing demand for specialized intermediates like {1-(2-methylphenyl)methyl-1H-1,3-benzodiazol-2-yl}methanol, driven by the expansion of contract research organizations and the pharmaceutical outsourcing sector. The compound's CAS registry number serves as an important tracking identifier in global chemical commerce, facilitating its procurement by research institutions and pharmaceutical companies worldwide.

From a regulatory standpoint, {1-(2-methylphenyl)methyl-1H-1,3-benzodiazol-2-yl}methanol (CAS No. 537018-21-6) is generally regarded as a research chemical with no significant restrictions in most jurisdictions. However, researchers and manufacturers should always verify current regulations before working with this compound, particularly regarding laboratory safety protocols and waste disposal requirements.

The future outlook for {1-(2-methylphenyl)methyl-1H-1,3-benzodiazol-2-yl}methanol appears promising, with ongoing research exploring its potential in various applications. As the pharmaceutical industry continues to focus on personalized medicine and targeted drug delivery systems, compounds with versatile chemical functionality like this benzimidazole derivative are likely to remain in high demand. The unique structural features of CAS 537018-21-6 make it particularly interesting for developing novel therapeutic agents with improved efficacy and safety profiles.

For researchers interested in working with {1-(2-methylphenyl)methyl-1H-1,3-benzodiazol-2-yl}methanol, it's important to consult the latest scientific literature and safety data sheets. The compound's chemical properties and reactivity patterns should be thoroughly understood before undertaking any synthetic or biological studies. As with all research chemicals, proper handling procedures and personal protective equipment should always be employed when working with this material.